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Compound of Interest

Compound Name: N-Valerylglycine-13C2,15N

Cat. No.: B15608425

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Valerylglycine-¹³C₂,¹⁵N, a stable

isotope-labeled derivative of N-Valerylglycine. This document details its chemical properties,

synthesis, biological significance, and applications in research, with a focus on its use as an

internal standard in quantitative analyses.

Introduction
N-Valerylglycine-¹³C₂,¹⁵N is the isotopically labeled form of N-Valerylglycine, a member of the

N-acylglycine family of molecules. N-acylglycines are endogenous signaling lipids and

metabolic byproducts found in various biological systems. The incorporation of stable isotopes

(¹³C and ¹⁵N) into the glycine moiety of N-Valerylglycine creates a molecule with a distinct

mass, making it an ideal internal standard for mass spectrometry-based quantification of its

unlabeled counterpart. This allows for precise and accurate measurement of endogenous N-

Valerylglycine in complex biological matrices, which is crucial for studying its role in health and

disease.
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The physicochemical properties of N-Valerylglycine are summarized below. The isotopic

labeling with ¹³C and ¹⁵N results in a predictable mass shift without significantly altering other

chemical properties.

Property
Value (for unlabeled N-
Valerylglycine)

Reference

Molecular Formula C₇H₁₃NO₃ [1][2]

Molar Mass 159.18 g/mol [1][2]

Appearance White to Pale Beige Solid [1]

Melting Point 77-79 °C [1]

Boiling Point 381.6 ± 25.0 °C (Predicted) [1]

pKa 3.60 ± 0.10 (Predicted) [1]

Solubility
Slightly soluble in Chloroform

and Methanol
[1]

Note: The molar mass of N-Valerylglycine-¹³C₂,¹⁵N will be higher by approximately 3.0067

atomic mass units due to the incorporation of two ¹³C atoms and one ¹⁵N atom.

Synthesis
3.1. Chemical Synthesis of N-Valerylglycine

N-Valerylglycine can be synthesized through the acylation of glycine with valeric acid or its

activated derivatives. A common laboratory-scale synthesis involves the reaction of valeric acid

with glycine, often in the presence of a coupling agent or under conditions that facilitate amide

bond formation. One reported method is the esterification of valeric acid and glycine under

acidic conditions[1].

3.2. Proposed Synthesis of N-Valerylglycine-¹³C₂,¹⁵N

The synthesis of the isotopically labeled compound would follow a similar principle, utilizing

commercially available glycine-¹³C₂,¹⁵N as the starting material.
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Experimental Protocol: Synthesis of N-Valerylglycine-¹³C₂,¹⁵N

Materials:

Glycine-¹³C₂,¹⁵N

Valeryl chloride (or valeric acid and a coupling agent like DCC or EDC)

Anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran)

A non-nucleophilic base (e.g., triethylamine, diisopropylethylamine)

Reagents for workup and purification (e.g., dilute HCl, saturated NaHCO₃, brine, anhydrous

MgSO₄, silica gel for chromatography)

Procedure (Schotten-Baumann reaction):

Dissolve Glycine-¹³C₂,¹⁵N in an aqueous solution of sodium bicarbonate.

Cool the solution in an ice bath.

Add valeryl chloride dropwise to the cooled solution with vigorous stirring.

Continue stirring for 1-2 hours, allowing the reaction to proceed.

Acidify the reaction mixture with dilute HCl to precipitate the product.

Collect the crude N-Valerylglycine-¹³C₂,¹⁵N by filtration.

Recrystallize the product from a suitable solvent (e.g., water or ethanol/water mixture) to

achieve high purity.

Confirm the structure and isotopic enrichment of the final product using ¹H NMR, ¹³C NMR,

and high-resolution mass spectrometry.

Biological Significance and Signaling Pathways
N-acylglycines, including N-Valerylglycine, are increasingly recognized as biologically active

molecules. They are glycine conjugates of acyl-CoA species and their analysis is important for
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the diagnosis of inherited metabolic disorders, particularly those related to mitochondrial fatty

acid β-oxidation[3].

4.1. Biosynthesis of N-Acylglycines

The primary route for the biosynthesis of N-acylglycines involves the enzymatic conjugation of

a fatty acyl-CoA with glycine. This reaction is catalyzed by Glycine N-acyltransferase (GLYAT)

[4].

Biosynthesis of N-Acylglycines
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Caption: Biosynthesis of N-Acylglycines.

4.2. Degradation and Metabolism

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.avantiresearch.com/en-gb/product-category/neutral-lipids/n-acylglycine-nagly
https://pmc.ncbi.nlm.nih.gov/articles/PMC5878051/
https://www.benchchem.com/product/b15608425/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-n-valerylglycine-c-n
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-acylglycines can be hydrolyzed back to their constituent fatty acid and glycine by the enzyme

Fatty Acid Amide Hydrolase (FAAH)[4]. Additionally, they can be further metabolized into

primary fatty acid amides (PFAMs) through oxidative cleavage catalyzed by Peptidylglycine α-

amidating monooxygenase (PAM)[4].

Metabolism of N-Acylglycines
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Caption: Degradation and further metabolism of N-Acylglycines.

Analytical Methodologies
The primary application of N-Valerylglycine-¹³C₂,¹⁵N is as an internal standard for the accurate

quantification of endogenous N-Valerylglycine using mass spectrometry.

5.1. Representative Analytical Data (for unlabeled N-Valerylglycine)

The following tables summarize expected mass spectrometry and NMR data for N-

Valerylglycine. The corresponding labeled compound will exhibit predictable shifts in these

spectra.

Table: Mass Spectrometry Data for N-Valerylglycine
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Ionization Mode Precursor Ion (m/z)
Major Fragment
Ions (m/z)

Reference

ESI+ 160.0968 [M+H]⁺
116.0863, 88.0600,
70.0495

[2]

| ESI- | 158.0823 [M-H]⁻ | 114.0717, 74.0244 |[5] |

Table: ¹H NMR Data for N-Valerylglycine (in D₂O)

Chemical Shift
(ppm)

Multiplicity Assignment Reference

~3.85 s -CH₂- (glycine) [2]

~2.29 t -CH₂- (valeryl α) [2]

~1.57 sextet -CH₂- (valeryl β) [2]

~1.33 sextet -CH₂- (valeryl γ) [2]

| ~0.89 | t | -CH₃ (valeryl δ) |[2] |

Table: ¹³C NMR Data for N-Valerylglycine

Chemical Shift (ppm) Assignment Reference

~176 C=O (carboxyl) [5]

~174 C=O (amide) [5]

~41 -CH₂- (glycine) [2]

~36 -CH₂- (valeryl α) [2]

~29 -CH₂- (valeryl β) [2]

~23 -CH₂- (valeryl γ) [2]

| ~14 | -CH₃ (valeryl δ) |[2] |
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Note: Chemical shifts are approximate and can vary based on solvent and other experimental

conditions.

5.2. Experimental Protocol: Quantification of Acylglycines in Urine using UPLC-MS/MS

This protocol is adapted from a method for the sensitive quantification of a panel of

acylglycines in human urine[6].

Materials:

Urine samples

N-Valerylglycine-¹³C₂,¹⁵N (as internal standard)

Acetonitrile (ACN)

Formic acid (FA)

Water (UPLC-MS grade)

Centrifugal filters (e.g., 3 kDa MWCO)

Procedure:

Sample Preparation:

Thaw frozen urine samples at room temperature.

Vortex mix the samples.

Spike a known amount of the internal standard solution (N-Valerylglycine-¹³C₂,¹⁵N in a

suitable solvent) into a defined volume of urine.

Vortex mix again.

Centrifuge the samples to pellet any precipitate.

Filter the supernatant through a centrifugal filter to remove proteins and other

macromolecules.
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UPLC-MS/MS Analysis:

Chromatography: Perform chromatographic separation on a C18 column using a gradient

of mobile phase A (e.g., 0.1% FA in water) and mobile phase B (e.g., 0.1% FA in ACN).

Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization

(ESI+) mode with multiple reaction monitoring (MRM).

MRM Transitions:

For N-Valerylglycine: Monitor the transition from the precursor ion [M+H]⁺ to a specific

product ion (e.g., m/z 160.1 -> 116.1).

For N-Valerylglycine-¹³C₂,¹⁵N: Monitor the transition from its corresponding precursor ion

[M+H]⁺ to its specific product ion (e.g., m/z 163.1 -> 119.1).

Quantification:

Generate a calibration curve using known concentrations of unlabeled N-Valerylglycine

spiked into a surrogate matrix (e.g., synthetic urine) with a constant concentration of the

internal standard.

Calculate the ratio of the peak area of the analyte to the peak area of the internal

standard.

Determine the concentration of N-Valerylglycine in the unknown samples by interpolating

their peak area ratios on the calibration curve.
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Workflow for Quantification of N-Valerylglycine
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Caption: General workflow for the quantification of N-Valerylglycine.

Conclusion
N-Valerylglycine-¹³C₂,¹⁵N is an essential tool for researchers in metabolomics, clinical

diagnostics, and drug development. Its use as an internal standard enables the reliable

quantification of endogenous N-Valerylglycine, facilitating a deeper understanding of the roles

of N-acylglycines in various physiological and pathological processes. The methodologies and

data presented in this guide provide a solid foundation for the application of this stable isotope-

labeled compound in advanced research settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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